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Compound of Interest

3-Amino-6-(2,3-

Compound Name: dichlorophenyl)-1,2,4-triazin-
5(4H)-one

CAS No.: 252186-78-0

Cat. No.: B601563

Get Quote

\ J

Compound: 3-Amino-6-(2,3-dichlorophenyl)-1,2,4-triazin-5(4H)-one Common Alias:
Lamotrigine Impurity C / 5-Desamino-5-oxo-lamotrigine CAS RN: 252186-78-0 Molecular
Weight: 257.08 Da[1]

Executive Summary & Scientific Context

In high-throughput screening (HTS) and lead optimization, the stability of the phenyltriazine
scaffold is a Critical Quality Attribute (CQA).[1] The compound 5-Oxo-LMT represents the
primary hydrolytic degradation product of Lamotrigine-like libraries.[1]

Unlike the parent compound (a 3,5-diamino-triazine), the 5-oxo analog possesses distinct
physiochemical properties (altered H-bond donor/acceptor profile) and a modified toxicity
profile (GHS Acute Tox. 3).[1] Screening for this compound is essential to:

o Validate HTS Hits: Differentiate between true actives and degradation artifacts.
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e Monitor Library Health: Quantify hydrolysis rates in DMSO stocks stored >3 months.

o Assess Safety: Evaluate specific off-target ion channel modulation (hERG, Nav1l.5)
associated with the triazinone core.[1][2][3]

Chemical Stability & Pathway Analysis

Understanding the formation of 5-Oxo-LMT is a prerequisite for accurate screening.[1] It forms
via the hydrolysis of the amino group at position 5 of the triazine ring, a reaction accelerated by
acidic conditions or prolonged storage in aqueous DMSO.[1]

Pathway Visualization

The following diagram illustrates the degradation pathway and the critical decision points in a
screening workflow.
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Figure 1: Mechanistic pathway of 5-Oxo-LMT formation and its impact on screening outcomes.
The +1 Da mass shift is a critical identifier in MS-based QC.

Protocol A: Detection & Quantification (Quality
Control)

Obijective: To identify 5-Oxo-LMT contamination in phenyltriazine libraries using LC-MS/MS.
Rationale: UV absorbance spectra of the parent and the 5-oxo impurity often overlap
significantly (Amax ~300-310 nm).[1] Mass spectrometry is required for definitive resolution due
to the specific +1 Da mass shift (Replacement of -NHz [16 Da] with =O[1] [16 Da] results in a
net change of ~+1 Da due to protonation state differences in ESI).[1]
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Materials

e Column: C18 Reverse Phase (e.g., Waters XSelect HSS T3, 2.1 x 50 mm, 2.5 pum).[1]
» Mobile Phase A: 0.1% Formic Acid in Water.[1]
» Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

o Standard: 3-Amino-6-(2,3-dichlorophenyl)-1,2,4-triazin-5(4H)-one (Reference Std).[1][4]

Method Steps

o Sample Prep: Dilute library samples to 10 uM in 50:50 Water:MeOH.
o Gradient:

o 0-1 min: 5% B (Isocratic hold for polar impurities)[1]

o 1-6 min: 5% -> 95% B (Linear gradient)[1]

o 6-8 min: 95% B (Wash)[1]
e MS Settings (ESI+):

o Parent (Lamotrigine): Monitor m/z 256.1 [M+H]+.[1]

o Target (5-Ox0-LMT): Monitor m/z 257.1 [M+H]+.

o Note: The chlorine isotope pattern (CI2) will be identical for both (M, M+2, M+4 peaks).[1]
Do not rely on isotope pattern alone.[1]

o Data Analysis: Calculate the Purity Ratio:
(RF = Response Factor, typically 0.9-1.1 for these analogs).

Protocol B: Pharmacological Profiling (Activity
Screening)
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Objective: To determine if 5-Oxo-LMT acts as an active metabolite or a safety liability against
Voltage-Gated Sodium Channels (Nav).[1] Context: Phenyltriazines are known Nav channel
blockers.[1] The conversion to a triazinone (5-o0x0) alters the hydrogen bonding capacity,
potentially changing selectivity from Nav1.2/1.5 to other targets or reducing potency.[1]

Assay: Automated Patch Clamp (Nav1.5 Peak Current)

Platform: QPatch or SyncroPatch (High-Throughput Electrophysiology).[1]

Experimental Setup

Parameter Setting Notes
Cell Li CHO or HEK293 stably Validated for safety screening
ell Line
expressing hNav1.5 (CiPA compliant).

] CsF-based (10 mM NacCl, 135 Blocks Potassium channels to
Internal Solution ) )
mM CsF, etc.)[1] isolate Sodium currents.[1]

Holding: -120 mV; Pulse: -15

Voltage Protocol Elicits peak current.[1]
mV (20ms)
) 4-point cumulative
Concentrations 0.1,1, 10, 30 pM )
concentration-response.
Workflow

o Baseline Recording: Establish stable whole-cell configuration (R_series < 10 MQ). Record
baseline current for 2 minutes.

o Compound Addition: Perfusion of 5-Oxo-LMT (dissolved in 0.1% DMSO extracellular buffer).
o Exposure: Incubate for 3-5 minutes per concentration to reach steady-state block.

o Washout: Perfusion of standard buffer to check reversibility (Triazines are typically
reversible).[1]

¢ Analysis: Fit data to the Hill Equation to derive IC50.

o Comparison: Compare IC50 of 5-Oxo-LMT vs. Parent (Lamotrigine).[1]
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o Interpretation: If 5-Oxo-LMT IC50 < 10 pM, it is a bioactive metabolite contributing to the
pharmacological effect.[1] If IC50 > 100 pM, it is pharmacologically inert at the target.[1]

Comparative Data Summary

The following table summarizes the expected physicochemical and biological shifts between
the parent drug and the 5-oxo target.

Parent Screening
Feature L. Target (5-Oxo0-LMT) L
(Lamotrigine) Implication
o o ) o Loss of basicity;
Structure 3,5-diamino-triazine 3-amino-5-oxo-triazine

reduced solubility.[1]

+1 Da shift in MS QC.

MW 256.09 257.08
[1]
Slightly more polar;
LogP ~15-1.9 ~1.1-1.4 earlier RT in RP-
HPLC.[1]
o High Potency Toxin;
Toxicity Acute Tox 3 (Oral) Acute Tox 3 (Oral) )
Handle with PPE.[1]
) Potential loss of
. Nav Channels (High Nav Channels ) ) )
Primary Target efficacy if degradation
Potency) (Reduced Potency)
occurs.[1]
High risk of
Solubility Moderate Poor (Planar stacking)  precipitation in HTS
buffers.[1]

Safety & Handling (Critical)

Warning: 5-Oxo-LMT is classified as Acute Toxic (Category 3).[1]
e LD50: Toxic if swallowed.[1]

o PPE: Nitrile gloves, lab coat, and fume hood are mandatory for powder handling.[1]
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o Disposal: All assay plates containing >1 uM of this compound must be disposed of as
hazardous chemical waste, not general bio-waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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